N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide

• Molecular Formula: C19H21BrN2O4
• Molecular Weight: 421.3 g/mol
• IUPAC Name: N-[4-[[2-(4-bromophenoxy)acetyl]amino]-2-methoxyphenyl]-2-methylpropanamide
• InChI: InChI=1S/C19H21BrN2O4/c1-12(2)19(24)22-16-9-6-14(10-17(16)25-3)21-18(23)11-26-15-7-4-13(20)5-8-15/h4-10,12H,11H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key: UGOGBLQQDNPDIH-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)COC2=CC=C(C=C2)Br)OC

Description

N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide, also known as BPAI, is a chemical compound that has been studied extensively for its potential use as a pharmaceutical agent. BPAI belongs to a class of compounds called acylaminoacyl (AAA) peptidomimetics, which are designed to mimic the structure and function of natural peptides in the body.

Mechanism of Action

N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide works by inhibiting the activity of enzymes known as proteases. Proteases are involved in the breakdown of proteins in the body, and their activity is often dysregulated in diseases such as cancer and Alzheimer's disease. By inhibiting the activity of these enzymes, N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide can slow the progression of these diseases.
Biochemical and Physiological Effects:
N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the progression of cancer, Alzheimer's disease, and HIV. N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide has also been shown to have anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. This makes it a valuable tool for studying the role of proteases in disease progression. However, one limitation of N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide is that it can be difficult to synthesize, which may limit its availability for use in lab experiments.

Future Directions

There are several future directions for the study of N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide. One area of research is the development of new analogs of N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide that may have improved activity against diseases such as cancer and Alzheimer's disease. Another area of research is the development of new methods for synthesizing N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide, which may increase its availability for use in lab experiments. Finally, future research may focus on the use of N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide in combination with other drugs to improve its effectiveness against disease.

Synthesis Methods

The synthesis of N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide involves several steps, including the reaction of 4-bromophenol with acetic anhydride to form 4-bromophenyl acetate. This intermediate is then reacted with 2-methoxyaniline to form 4-(2-methoxyphenyl)acetate. The final step involves the reaction of this intermediate with N-(tert-butoxycarbonyl)-L-aspartic acid β-benzyl ester to form N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide.

Scientific Research Applications

N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been studied extensively for its potential use as a pharmaceutical agent. It has been shown to have activity against a variety of diseases, including cancer, Alzheimer's disease, and HIV. N-(4-{[(4-bromophenoxy)acetyl]amino}-2-methoxyphenyl)-2-methylpropanamide has been shown to inhibit the activity of enzymes involved in the progression of these diseases, making it a promising candidate for drug development.